2-chloro-4-fluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide

• Molecular Formula: C11H8ClFN2O2
• Molecular Weight: 254.64 g/mol
• IUPAC Name: 2-chloro-4-fluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C11H8ClFN2O2/c1-6-4-10(15-17-6)14-11(16)8-3-2-7(13)5-9(8)12/h2-5H,1H3,(H,14,15,16)
• InChI Key: REDIRLKPZGFUKH-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NC(=O)C2=C(C=C(C=C2)F)Cl

Description

2-chloro-4-fluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is a member of the benzamide family and has been found to have promising biological activities, making it an attractive target for drug discovery.

Mechanism of Action

The mechanism of action of 2-chloro-4-fluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide involves the inhibition of the target enzyme's activity. For example, the compound has been found to bind to the active site of HDACs and prevent them from deacetylating histones, leading to the accumulation of acetylated histones and subsequent changes in gene expression. Similarly, the compound has been shown to inhibit the activity of CAs and MMPs by binding to their active sites.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-4-fluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide are dependent on the target enzyme being inhibited. For example, inhibition of HDACs can lead to changes in gene expression, which may result in cell cycle arrest, apoptosis, or differentiation. Inhibition of CAs can lead to a decrease in the production of bicarbonate ions, which can affect pH regulation and ion transport across cell membranes. Inhibition of MMPs can lead to a decrease in extracellular matrix degradation, which can affect tissue remodeling and repair.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-4-fluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide in lab experiments is its potent inhibitory activity against several enzymes. This makes it an attractive target for drug discovery and development. However, one limitation of using this compound is its potential toxicity, which may affect its therapeutic potential. Additionally, the compound's solubility and stability may also pose challenges in its use in lab experiments.

Future Directions

There are several future directions for the study of 2-chloro-4-fluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide. One potential direction is the development of more potent and selective inhibitors of the target enzymes. This may involve the modification of the compound's chemical structure or the identification of new target enzymes. Another direction is the evaluation of the compound's therapeutic potential in animal models of disease. This may involve the assessment of its efficacy, toxicity, and pharmacokinetics. Finally, the compound's potential as a diagnostic tool may also be explored, particularly in the detection of cancer and other diseases.
In conclusion, 2-chloro-4-fluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide is a promising chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. Its potent inhibitory activity against several enzymes makes it an attractive target for drug discovery and development. However, further studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and therapeutic potential.

Synthesis Methods

The synthesis of 2-chloro-4-fluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide involves the reaction of 2-chloro-4-fluoroaniline with 5-methyl-1,2-oxazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction mixture is then purified using column chromatography to obtain the desired product.

Scientific Research Applications

2-chloro-4-fluoro-N-(5-methyl-1,2-oxazol-3-yl)benzamide has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent inhibitory activity against several enzymes, including histone deacetylases (HDACs), carbonic anhydrases (CAs), and matrix metalloproteinases (MMPs). These enzymes are involved in various biological processes and have been linked to several diseases, including cancer, arthritis, and osteoporosis.